Cas no 5413-80-9 (1H-pyrazolo3,4-dpyrimidine-4,6-diamine)

1H-pyrazolo3,4-dpyrimidine-4,6-diamine Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine
• 1(2)H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
• 1(H)-4,6-diamine-pyrazolo[3,4-d]pyrimidine
• 2,4-Diamino-7H-pyrazolo<3,4-d>pyrimidine
• 4,6-Diaminopyrazolo<3,4-d>pyrimidine
• 8-aza-7-deaza-2,6-diaminopurine
• 8-aza-7-deazapurine-4,6-diamine
• A7873
• SCHEMBL1014919
• AC-23157
• NXSAXOJMBFFHSG-UHFFFAOYSA-N
• J-504738
• CS-0059006
• AKOS016002031
• 1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine (9CI)
• MFCD01879819
• W-204661
• NSC-7842
• 4,6-Diaminopyrazolo[3,4-d]pyrimidine
• NSC7842
• 1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine #
• FT-0735457
• 5413-80-9
• DTXSID80278508
• BS-49511
• AMY31313
• SCHEMBL26187665
• pyrazolo[3,4-d]pyrimidine, 6,4-diamino-
• 2H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
• DB-071798
• +Expand

• MDL： MFCD01879819
• InChIKey： NXSAXOJMBFFHSG-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H6N6/c6-3-2-1-8-11-4(2)10-5(7)9-3/h1H,(H5,6,7,8,9,10,11)
• SMILES： C1=C2C(=N)NC(=N)N=C2NN1

Computed Properties

• Exact Mass: 150.06500
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 0
• Monoisotopic Mass: 150.065
• Heavy Atom Count: 11
• Complexity: 150
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Topological Polar Surface Area: 107A^2

Experimental Properties

• LogP: 0.67970
• PSA: 106.50000
• Refractive Index: 1.939
• Boiling Point: 605.9°Cat760mmHg
• Flash Point: 356.3°C
• Density: 1.743

1H-pyrazolo3,4-dpyrimidine-4,6-diamine Security Information

1H-pyrazolo3,4-dpyrimidine-4,6-diamine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%